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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
structure, and applications of Cyanine7 (Cy7) DBCO, a near-infrared (NIR) fluorescent dye
functionalized with a dibenzocyclooctyne (DBCO) group. This reagent is a cornerstone in
modern bioconjugation, enabling the precise labeling of azide-modified biomolecules through
copper-free click chemistry.

Core Chemical and Physical Properties

Cyanine7 DBCO is a valuable tool for a wide range of applications, including in vivo imaging,
flow cytometry, and fluorescence microscopy.[1] Its NIR fluorescence profile minimizes
autofluorescence from biological samples, leading to enhanced signal-to-noise ratios.[1][2] The
DBCO moiety facilitates a highly selective and bioorthogonal reaction with azides, known as
Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), which proceeds efficiently under mild,
agueous conditions without the need for a cytotoxic copper catalyst.[3][4]

The chemical and spectral properties of Cyanine7 DBCO are summarized in the tables below.
It is important to note that variations in molecular weight and formula can occur between
suppliers, often due to the presence of different counter-ions or salt forms of the dye. The data
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presented here represents a compilation from various commercial sources to provide a

comprehensive overview.

Table 1: General Chemical Properties of CyanineZ DBCO

Property Value Source(s)
Appearance Dark green solid

Molecular Formula CssHesN4ClO2

CssHesFeN4O2P

Molecular Weight 885.62 g/mol

995.13 g/mol

1259.53 g/mol (protonated)

Solubility

Good in DMSO, DMF, and
DCM

Water-soluble

Storage Conditions

-20°C, in the dark, desiccated

ble 2: S | ies of Cvani -c

Property Value Source(s)
Excitation Maximum (Aex) ~750 nm
Emission Maximum (Aem) ~773 nm

Molar Extinction Coefficient (g)

~199,000 - 255,000 M~icm~1

Fluorescence Quantum Yield
()

~0.3

pH Stability

Stable over a pH range of 4-10

Chemical Structure and Reaction Mechanism
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The structure of Cyanine7 DBCO consists of two key components: the Cyanine7 fluorophore
and the DBCO moiety. The Cyanine7 core is a polymethine dye that provides the near-infrared

fluorescence, while the DBCO group is a strained alkyne that enables the copper-free click
reaction.
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Cyanine? Fluorophore DBCO Moiety
Heptamethine Chain Dibenzocyclooctyne
(Source of NIR Fluorescence) (Strained Alkyne for SPAAC)
Linker

Cy7_structure ---[Linker]--- DBCO_structure
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Cyanine7-DBCO

Strained Alkyne

SPAAC
(Copper-Free)

Biomolecule-Ns

Azide

Cyanine7-Triazole-Biomolecule

Stable Conjugate
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Start: Azide-Modified Antibody

Prepare 10 mM
Cy7-DBCO in DMSO

N

Incubate Antibody with
Cy7-DBCO (1-4h RT or O/N 4°C)

Y

Purify by Size-Exclusion
Chromatography (SEC)

Y

Characterize Conjugate:
- Determine DOL (UV-Vis)
- Assess Functionality

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Cyanine7 DBCO: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13894255/docs#cyanine7-dbco-a-comprehensive-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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